Cas no 112556-12-4 (Benzene, 1-bromo-2-(chlorodifluoromethoxy)-)

• Product Name: Benzene, 1-bromo-2-(chlorodifluoromethoxy)-
• CAS No: 112556-12-4
• MF: C₇H₄BrClF₂O
• MW: 257.459867477417
• CID: 3618857
• PubChem ID: 13879456
• Update Time: 2025-04-22

Benzene, 1-bromo-2-(chlorodifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(chlorodifluoromethoxy)-
• 1-Bromo-2-[chloro(difluoro)methoxy]benzene
• SCHEMBL9804688
• MFCD22581019
• AKOS016016293
• 112556-12-4

• Inchi： 1S/C7H4BrClF2O/c8-5-3-1-2-4-6(5)12-7(9,10)11/h1-4H
• InChI Key： ZGTMKMZVSXXTBZ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC=C1OC(Cl)(F)F

Computed Properties

• Exact Mass: 255.91021Da
• Monoisotopic Mass: 255.91021Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų